Cas no 716362-27-5 (1H-Benzimidazole-4-carboxylic acid, 5-fluoro- (9CI))

• Product Name: 1H-Benzimidazole-4-carboxylic acid, 5-fluoro- (9CI)
• CAS No: 716362-27-5
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 558178
• PubChem ID: 45120935
• Update Time: 2025-04-19

1H-Benzimidazole-4-carboxylic acid, 5-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4-carboxylic acid, 5-fluoro- (9CI)
• 5-fluoro-1H-benzimidazole-4-carboxylic acid
• SCHEMBL18226070
• 1H-Benzimidazole-4-carboxylic acid, 5-fluoro- (9CI)
• 5-Fluoro-1H-benzo[d]imidazole-4-carboxylic acid
• EN300-706169
• DTXSID60669096
• SCHEMBL13544495
• 5-FLUORO-1H-1,3-BENZODIAZOLE-4-CARBOXYLIC ACID
• 716362-27-5

• Inchi： 1S/C8H5FN2O2/c9-4-1-2-5-7(11-3-10-5)6(4)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： TZDZANYHAKEIKU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(=O)O)N=CN2

Computed Properties

• Exact Mass: 180.034
• Monoisotopic Mass: 180.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.1
• Topological Polar Surface Area: 66A^2